4,5-dihydroxy-2-methylbenzoic acid
Overview
Description
4,5-Dihydroxy-2-methylbenzoic acid (DHMB) is a naturally occurring benzoic acid derivative found in plants, bacteria, and fungi. It is a versatile molecule with many potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4,5-dihydroxy-2-methylbenzoic acid is not yet fully understood. However, it has been suggested that 4,5-dihydroxy-2-methylbenzoic acid may act as an agonist or antagonist of certain receptors in the body, such as the GABA receptor, the serotonin receptor, and the opioid receptor. In addition, 4,5-dihydroxy-2-methylbenzoic acid may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells and tissues.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,5-dihydroxy-2-methylbenzoic acid are still being studied. However, preliminary studies suggest that 4,5-dihydroxy-2-methylbenzoic acid may have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, 4,5-dihydroxy-2-methylbenzoic acid may be useful in the treatment of neurological disorders, such as epilepsy and depression.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4,5-dihydroxy-2-methylbenzoic acid in lab experiments is its low cost and availability. In addition, 4,5-dihydroxy-2-methylbenzoic acid has a low toxicity, making it a safe choice for experiments involving human or animal cells. However, one of the major limitations of 4,5-dihydroxy-2-methylbenzoic acid is its low solubility in water, which may limit its use in some experiments.
Future Directions
For 4,5-dihydroxy-2-methylbenzoic acid research include further studies into its mechanism of action, its potential therapeutic applications, and its ability to interact with other molecules. In addition, further studies into the biochemical and physiological effects of 4,5-dihydroxy-2-methylbenzoic acid may reveal new and exciting applications for this versatile molecule.
Synthesis Methods
4,5-dihydroxy-2-methylbenzoic acid can be synthesized in a variety of ways. The most common method is the condensation reaction of 4-hydroxybenzaldehyde and 2-methylbenzoic acid. This reaction is catalyzed by a strong acid and yields a product with a yield of up to 95%. Other methods for synthesizing 4,5-dihydroxy-2-methylbenzoic acid include the reaction of 4-hydroxybenzaldehyde and 2-methylbenzoic acid in the presence of a base, or the reaction of 4-hydroxybenzoic acid and 2-methylbenzaldehyde.
Scientific Research Applications
4,5-dihydroxy-2-methylbenzoic acid has many potential scientific research applications. It has been used as a fluorescent dye in the study of cell membrane permeability, as a marker for protein-DNA interactions, and as a substrate for enzymes involved in the metabolism of aromatic compounds. In addition, 4,5-dihydroxy-2-methylbenzoic acid has been used to study the effects of oxidative stress in cells and tissues, as well as to study the enzymatic activity of cytochrome P450 enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dihydroxy-2-methylbenzoic acid involves the oxidation of 2-methylcatechol to form the desired product.", "Starting Materials": [ "2-methylcatechol", "Sodium hydroxide", "Hydrogen peroxide", "Water" ], "Reaction": [ "Dissolve 2-methylcatechol in a solution of sodium hydroxide and water.", "Add hydrogen peroxide to the solution and stir for several hours.", "Acidify the solution with hydrochloric acid to precipitate the product.", "Collect the product by filtration and wash with water.", "Dry the product under vacuum to obtain 4,5-dihydroxy-2-methylbenzoic acid." ] } | |
CAS RN |
127531-40-2 |
Product Name |
4,5-dihydroxy-2-methylbenzoic acid |
Molecular Formula |
C8H8O4 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
